Cas no 886366-79-6 (2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepin-7-amine)

• Product Name: 2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepin-7-amine
• CAS No: 886366-79-6
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 712697
• PubChem ID: 25419041
• Update Time: 2025-09-17

2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepin-7-amine
• 1H-1,4-Benzodiazepin-7-amine,2,3,4,5-tetrahydro-
• 2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepin-7-ylamine
• DTXSID70649682
• FT-0737645
• 3,3,4,4-TETRAFLUORO-2-METHYL-1-BUTENE
• 886366-79-6
• AKOS006287713
• 2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-7-amine
• Q-102440
• SCHEMBL2062448
• DB-012640

• MDL： MFCD07369990
• Inchi： 1S/C9H13N3/c10-8-1-2-9-7(5-8)6-11-3-4-12-9/h1-2,5,11-12H,3-4,6,10H2
• InChI Key： GIRWLCALFPKOHC-UHFFFAOYSA-N
• SMILES： N1CCNC2C=CC(=CC=2C1)N

Computed Properties

• Exact Mass: 163.111
• Monoisotopic Mass: 163.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Density: 1.1
• Boiling Point: 375.8°C at 760 mmHg
• Flash Point: 213.4°C
• Refractive Index: 1.579

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines